4H-[1,2,3]triazolo[4,5-b]pyridine-7-carboxylic acid
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Overview
Description
The [1,2,3]triazolo[4,5-b]pyridine system is a valuable molecular scaffold that has been widely used in the past few years in the search for biologically active compounds . Its design is usually based on the structural modification of the triazole or pyridine rings . It belongs to the class of triazolopyridine and reacts with europium under solvothermal conditions in pyridine to yield the homoleptic framework containing Eu II centers that are icosahedrally coordinated by the 12 nitrogen atoms of six chelating ligands .
Synthesis Analysis
The known methods for the synthesis of [1,2,3]triazolo[4,5-b]pyridine derivatives are based on annulation of the triazole ring to the pyridine ring, which is usually performed by diazotization of 2,3-diaminopyridines . Moreover, the methods for the preparation of diamines containing functional substituents in the pyridine ring are usually multistep, are characterized by mediocre yields, and often involve chromatographic purification .Molecular Structure Analysis
The structure of the [1,2,3]triazolo[4,5-b]pyridine is also available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
The [1,2,4]triazolo[1,5-a]pyrimidine heterocycle has proved to be remarkably versatile as evidenced by the many different applications reported over the years in different areas of drug design . For example, as the ring system of TPs is isoelectronic with that of purines, this heterocycle has been proposed as a possible surrogate of the purine ring .Physical And Chemical Properties Analysis
The [1,2,3]triazolo[4,5-b]pyridine system is a valuable molecular scaffold that has been widely used in the past few years in the search for biologically active compounds . Its design is usually based on the structural modification of the triazole or pyridine rings .Scientific Research Applications
Methodologies in Synthesis
- Syrota et al. (2020) developed an efficient method for synthesizing carboannulated and functionalized derivatives of [1,2,3]triazolo[4,5-b]pyridine. This process involves heating 4-(N-Boc-amino)-1,2,3-triazole-5-carbaldehydes under reflux in acetic acid with various reactants, leading to the annulation of the pyridine ring and formation of new derivatives (Syrota et al., 2020).
Molecular Structure and Dynamics
- Lorenc et al. (2007) conducted a detailed study on the molecular structure, vibrational energy levels, and potential energy distribution of 1H-1,2,3-triazolo[4,5-b]pyridine and its derivatives. Using density functional theory (DFT), they explored the influence of methyl group substitution on the pyridine ring and its impact on proton position at the triazole unit (Lorenc et al., 2007).
Chemical Reactions and Derivatives
- Ibrahim et al. (2011) described a method for the synthesis of 1,2,3-triazolo[4,5-b]pyridines and pyrazolo[4,3-b]pyridines via cyanoacetylation reactions followed by cyclization. This method provides an efficient pathway to produce a range of 1,2,3-triazolo[4,5-b]pyridine derivatives (Ibrahim et al., 2011).
Synthetic Potential and Applications
- Syrota et al. (2022) analyzed the synthetic potential of 1,2,3-triazole-4(5)-amines as building blocks in the synthesis of triazolo-annulated pyridine, azine, and azepine systems. This research highlighted the versatility of these structures in constructing important compounds for synthetic and biomedical research (Syrota et al., 2022).
Density Functional Theory (DFT) Studies
- Mozafari et al. (2016) synthesized novel [1,2,3]triazolo[4,5-d][1,2,4]triazolo[4,3-a]pyrimidine derivatives and used DFT studies to reveal regioselectivity in the ring closure. This research aids in understanding the structural aspects of these compounds (Mozafari et al., 2016).
Mechanism of Action
Safety and Hazards
Future Directions
The [1,2,3]triazolo[4,5-b]pyridine system has been widely used in the past few years in the search for biologically active compounds . Its design is usually based on the structural modification of the triazole or pyridine rings . Therefore, future directions could involve further exploration of this system for the development of new biologically active compounds.
Properties
IUPAC Name |
2H-triazolo[4,5-b]pyridine-7-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4N4O2/c11-6(12)3-1-2-7-5-4(3)8-10-9-5/h1-2H,(H,11,12)(H,7,8,9,10) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVFABHMPDLUKDL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C2=NNN=C2N=C1)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4N4O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.12 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1215940-71-8 |
Source
|
Record name | 1H-[1,2,3]triazolo[4,5-b]pyridine-7-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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